Cas no 746658-98-0 (tert-butyl N-(1-cyanoethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-cyanoethyl)-N-methylcarbamate
• CAS No: 746658-98-0
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD16133335
• CID: 4168801
• PubChem ID: 18404467
• Update Time: 2025-05-24

tert-butyl N-(1-cyanoethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-cyanoethyl)methyl-, 1,1-dimethylethyl ester
• tert-butyl N-(1-cyanoethyl)-N-methylcarbamate
• 746658-98-0
• EN300-202180
• AKOS011160909

• MDL： MFCD16133335
• Inchi： 1S/C9H16N2O2/c1-7(6-10)11(5)8(12)13-9(2,3)4/h7H,1-5H3
• InChI Key： PJXHAWDBZMXBMN-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C#N)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.121177757Da
• Monoisotopic Mass: 184.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(1-cyanoethyl)-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(1-cyanoethyl)-N-methylcarbamate (CAS No. 746658-98-0)

tert-butyl N-(1-cyanoethyl)-N-methylcarbamate, with the CAS number 746658-98-0, is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a tert-butyl group and a cyanoethyl moiety, makes it a valuable building block in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in peptide synthesis, drug discovery, and medicinal chemistry.

The growing demand for high-purity intermediates in the pharmaceutical sector has increased interest in tert-butyl N-(1-cyanoethyl)-N-methylcarbamate. Recent trends highlight its role in the synthesis of small-molecule inhibitors and protease-targeting compounds, aligning with the rise of personalized medicine and targeted therapies. Users often inquire about its solubility, stability under various conditions, and compatibility with common coupling reagents, reflecting its practical importance in lab workflows.

From a synthetic perspective, this compound’s carbamate group offers selective protection for amines, a critical step in multi-step organic synthesis. Its CAS No. 746658-98-0 is frequently cross-referenced in patents and academic publications, particularly in studies involving N-methylation strategies or cyano-functionalized intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a topic of high relevance in quality control discussions.

Environmental and safety considerations are also prominent in searches related to tert-butyl N-(1-cyanoethyl)-N-methylcarbamate. While not classified as hazardous, proper handling protocols for nitrile-containing compounds are often queried, alongside storage recommendations to prevent degradation. The compound’s thermal stability and compatibility with green chemistry principles are increasingly explored, mirroring the industry’s shift toward sustainable practices.

In summary, 746658-98-0 represents a versatile tool for chemists, bridging gaps between academic research and industrial-scale production. Its integration into workflows for API development and peptide modifications underscores its enduring relevance. Future studies may focus on optimizing its synthetic routes or expanding its applications in bioconjugation, ensuring its continued prominence in scientific literature.